Cas no 1955560-82-3 (2-(pyridin-4-yl)piperazine dihydrochloride)

2-(Pyridin-4-yl)piperazine dihydrochloride is a versatile organic compound featuring a pyridine-piperazine scaffold, commonly utilized in pharmaceutical and chemical research. Its dihydrochloride salt form enhances solubility and stability, making it suitable for synthetic applications and biological studies. The compound serves as a valuable intermediate in the development of bioactive molecules, particularly in medicinal chemistry for targeting CNS and receptor-modulating agents. Its rigid pyridinyl moiety and flexible piperazine backbone offer structural diversity for ligand design. High purity and consistent quality ensure reliable performance in reactions, while its well-defined properties support reproducibility in research. This reagent is particularly useful in the synthesis of heterocyclic compounds and drug discovery efforts.
2-(pyridin-4-yl)piperazine dihydrochloride structure
1955560-82-3 structure
Product Name:2-(pyridin-4-yl)piperazine dihydrochloride
CAS No:1955560-82-3
MF:C9H14ClN3
MW:199.680560588837
MDL:MFCD27991648
CID:4633088
PubChem ID:73424990
Update Time:2025-05-22

2-(pyridin-4-yl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(pyridin-4-yl)piperazine dihydrochloride
    • AS-65569
    • 1955560-82-3
    • EN300-202510
    • W19550
    • 2-pyridin-4-ylpiperazine;dihydrochloride
    • AKOS027339412
    • 2-(Pyridin-4-yl)piperazinedihydrochloride
    • 2-(pyridin-4-yl)piperazine hydrochloride(WXC07845)
    • 2-(pyridin-4-yl)piperazine hydrochloride
    • MDL: MFCD27991648
    • Inchi: 1S/C9H13N3.ClH/c1-3-10-4-2-8(1)9-7-11-5-6-12-9;/h1-4,9,11-12H,5-7H2;1H
    • InChI Key: JSMZHDHNFSMSEP-UHFFFAOYSA-N
    • SMILES: C1(C2NCCNC2)=CC=NC=C1.Cl

Computed Properties

  • Exact Mass: 235.0643029g/mol
  • Monoisotopic Mass: 235.0643029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37Ų

2-(pyridin-4-yl)piperazine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM412358-1g
2-(pyridin-4-yl)piperazine dihydrochloride
1955560-82-3 95%+
1g
$945 2023-03-24
Enamine
EN300-202510-0.05g
2-(pyridin-4-yl)piperazine dihydrochloride
1955560-82-3
0.05g
$647.0 2023-09-16
Enamine
EN300-202510-0.1g
2-(pyridin-4-yl)piperazine dihydrochloride
1955560-82-3
0.1g
$678.0 2023-09-16
Enamine
EN300-202510-0.25g
2-(pyridin-4-yl)piperazine dihydrochloride
1955560-82-3
0.25g
$708.0 2023-09-16
Enamine
EN300-202510-0.5g
2-(pyridin-4-yl)piperazine dihydrochloride
1955560-82-3
0.5g
$739.0 2023-09-16
Enamine
EN300-202510-1.0g
2-(pyridin-4-yl)piperazine dihydrochloride
1955560-82-3
1g
$0.0 2023-06-07
Enamine
EN300-202510-2.5g
2-(pyridin-4-yl)piperazine dihydrochloride
1955560-82-3
2.5g
$1509.0 2023-09-16
Enamine
EN300-202510-5.0g
2-(pyridin-4-yl)piperazine dihydrochloride
1955560-82-3
5.0g
$2235.0 2023-03-01
Enamine
EN300-202510-10.0g
2-(pyridin-4-yl)piperazine dihydrochloride
1955560-82-3
10.0g
$3315.0 2023-03-01
eNovation Chemicals LLC
D773523-100mg
2-(pyridin-4-yl)piperazine dihydrochloride
1955560-82-3 95%
100mg
$310 2023-09-02

Additional information on 2-(pyridin-4-yl)piperazine dihydrochloride

Recent Advances in the Study of 2-(Pyridin-4-yl)piperazine Dihydrochloride (CAS: 1955560-82-3) in Chemical Biology and Pharmaceutical Research

2-(Pyridin-4-yl)piperazine dihydrochloride (CAS: 1955560-82-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its piperazine core and pyridine moiety, has been explored for its role as a versatile building block in medicinal chemistry and as a ligand in various biological systems. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a subject of interest for researchers in the pharmaceutical and chemical biology fields.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and optimization of 2-(pyridin-4-yl)piperazine dihydrochloride derivatives for their binding affinity to serotonin receptors. The researchers employed a combination of computational modeling and high-throughput screening to identify key structural modifications that enhance receptor specificity. The study highlighted the compound's potential as a scaffold for developing novel antipsychotic agents, with particular emphasis on its ability to modulate 5-HT2A and 5-HT2C receptors, which are implicated in various neuropsychiatric disorders.

In another groundbreaking study, researchers from the University of Cambridge explored the use of 2-(pyridin-4-yl)piperazine dihydrochloride as a chelating agent in metal-catalyzed reactions for drug synthesis. The study, published in Chemical Communications (2024), demonstrated the compound's efficacy in facilitating palladium-catalyzed cross-coupling reactions, which are critical for constructing complex pharmaceutical molecules. The findings suggest that this compound could serve as a cost-effective and efficient ligand for industrial-scale drug manufacturing, potentially reducing production costs and improving yield.

Furthermore, a collaborative effort between academic and industrial researchers has shed light on the compound's role in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported the development of nanoparticles functionalized with 2-(pyridin-4-yl)piperazine dihydrochloride, which exhibited enhanced cellular uptake and targeted delivery to cancer cells. The study utilized in vitro and in vivo models to demonstrate the compound's ability to improve the bioavailability and therapeutic efficacy of anticancer drugs, particularly in hard-to-treat tumors such as glioblastoma.

Despite these promising advancements, challenges remain in the clinical translation of 2-(pyridin-4-yl)piperazine dihydrochloride-based therapies. A recent review in Nature Reviews Drug Discovery (2024) highlighted the need for further pharmacokinetic and toxicological studies to fully understand the compound's safety profile and optimize its therapeutic window. The review also emphasized the importance of interdisciplinary collaboration to accelerate the development of this compound for clinical use.

In conclusion, 2-(pyridin-4-yl)piperazine dihydrochloride (CAS: 1955560-82-3) represents a promising candidate for drug discovery and chemical biology applications. Its versatility as a building block, ligand, and functionalizing agent underscores its potential to address unmet medical needs. Future research should focus on addressing the remaining challenges and exploring new avenues for its application in medicine and biotechnology.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.